Cas no 1273564-12-7 (benzyl trans-5-amino-2-methyl-piperidine-1-carboxylate)

• Product Name: benzyl trans-5-amino-2-methyl-piperidine-1-carboxylate
• CAS No: 1273564-12-7
• MF: C₁₄H₂₀N₂O₂
• MW: 248.320803642273
• CID: 4566295
• Update Time: 2025-06-26

benzyl trans-5-amino-2-methyl-piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (3S,6S)-1,6-Dimethylpiperidin-3-amine
• 1-Piperidinecarboxylic acid, 5-amino-2-methyl-, phenylmethyl ester, (2R,5R)-rel-
• benzyl trans-5-amino-2-methyl-piperidine-1-carboxylate

• Inchi： 1S/C14H20N2O2/c1-11-7-8-13(15)9-16(11)14(17)18-10-12-5-3-2-4-6-12/h2-6,11,13H,7-10,15H2,1H3/t11-,13-/m1/s1
• InChI Key： MWKAMUJIXBCKIH-DGCLKSJQSA-N
• SMILES： N1(C(OCC2=CC=CC=C2)=O)C[C@H](N)CC[C@H]1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on benzyl trans-5-amino-2-methyl-piperidine-1-carboxylate

Introduction to Benzyl trans-5-amino-2-methyl-piperidine-1-carboxylate (CAS No. 1273564-12-7)

Benzyl trans-5-amino-2-methyl-piperidine-1-carboxylate, identified by its CAS number 1273564-12-7, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the piperidine class, which is widely recognized for its utility in the synthesis of various bioactive molecules. The structural features of this molecule, particularly the presence of a benzyl group and specific functional groups, make it a valuable intermediate in the development of novel therapeutic agents.

The trans-5-amino-2-methyl-piperidine-1-carboxylate moiety is particularly interesting due to its ability to participate in diverse chemical reactions, including condensation, alkylation, and acylation processes. These reactions are fundamental in the synthesis of more complex molecules, such as peptidomimetics and small-molecule drugs. The benzyl group, on the other hand, serves as a protecting group for the amino functionality, allowing for selective modifications without affecting other sensitive parts of the molecule.

In recent years, there has been a growing interest in piperidine derivatives due to their broad spectrum of biological activities. For instance, studies have shown that compounds containing the piperidine scaffold exhibit potential in the treatment of neurological disorders, infectious diseases, and cancer. The benzyl trans-5-amino-2-methyl-piperidine-1-carboxylate (CAS No. 1273564-12-7) has been explored as a building block for designing molecules with enhanced pharmacological properties.

One of the most notable applications of this compound is in the field of drug discovery. Researchers have utilized it to develop novel inhibitors targeting specific enzymes and receptors involved in disease pathways. For example, derivatives of this compound have been investigated for their potential role in inhibiting kinases, which are crucial in signal transduction pathways associated with various diseases. The ability to modify the structure of benzyl trans-5-amino-2-methyl-piperidine-1-carboxylate allows chemists to fine-tune its pharmacokinetic and pharmacodynamic profiles, making it an attractive candidate for further development.

The synthesis of benzyl trans-5-amino-2-methyl-piperidine-1-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. The process typically begins with the formation of the piperidine ring through cyclization reactions involving appropriate precursors. Subsequent steps include functional group transformations such as alkylation and carboxylation to introduce the desired substituents. The use of protecting groups, like the benzyl group on the amino functionality, ensures that each step proceeds without unwanted side reactions.

In academic research, this compound has been used as a reference standard for developing new synthetic methodologies. Its well-defined structure and predictable reactivity make it an ideal candidate for studying reaction mechanisms and optimizing synthetic routes. Additionally, its use in combinatorial chemistry has enabled researchers to generate libraries of diverse compounds for high-throughput screening.

The pharmaceutical industry has also shown interest in benzyl trans-5-amino-2-methyl-piperidine-1-carboxylate due to its potential therapeutic applications. Preclinical studies have demonstrated that derivatives of this compound exhibit promising biological activity against various targets. These findings have spurred further research into developing drug candidates based on this scaffold. The compound's versatility and synthetic accessibility make it a valuable asset in medicinal chemistry programs aimed at discovering new treatments.

The future prospects of benzyl trans-5-amino-2-methyl-piperidine-1-carboxylate (CAS No. 1273564-12-7) are bright, with ongoing research focusing on expanding its applications in drug development and material science. Advances in computational chemistry and artificial intelligence are expected to accelerate the discovery process by predicting novel derivatives with enhanced properties. As our understanding of biological systems continues to grow, so does the demand for innovative molecular tools like this one.

In conclusion, Benzyl trans-5-amino-2-methyl-piperidine-1-carboxylate represents a significant advancement in pharmaceutical chemistry. Its unique structural features and reactivity make it a versatile intermediate for synthesizing bioactive molecules with potential therapeutic applications. As research progresses, we can expect to see more derivatives of this compound being developed into new drugs that address unmet medical needs.